Cas no 2098112-97-9 (2-methyl-2-(oxolan-3-yl)propan-1-ol)

• Product Name: 2-methyl-2-(oxolan-3-yl)propan-1-ol
• CAS No: 2098112-97-9
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 4636992
• PubChem ID: 122240137
• Update Time: 2025-05-22

2-methyl-2-(oxolan-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(oxolan-3-yl)propan-1-ol

• Inchi： 1S/C8H16O2/c1-8(2,6-9)7-3-4-10-5-7/h7,9H,3-6H2,1-2H3
• InChI Key： MIJFZNUNQMPJGG-UHFFFAOYSA-N
• SMILES： C(O)C(C)(C1CCOC1)C

Additional information on 2-methyl-2-(oxolan-3-yl)propan-1-ol

Exploring the Versatile Applications and Properties of 2-methyl-2-(oxolan-3-yl)propan-1-ol (CAS No. 2098112-97-9)

2-methyl-2-(oxolan-3-yl)propan-1-ol (CAS No. 2098112-97-9) is a unique organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its oxolane (tetrahydrofuran) ring and a hydroxyl group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, which combines a 2-methyl-2-propanol moiety with a oxolan-3-yl group, makes it an attractive candidate for various applications, including drug development, fragrance synthesis, and specialty chemicals.

The growing interest in 2-methyl-2-(oxolan-3-yl)propan-1-ol is partly due to its potential role in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly processes, and this compound's unique reactivity profile allows it to be used in catalytic reactions that minimize waste and energy consumption. Its oxolane ring provides stability while the hydroxyl group offers functional versatility, making it a valuable building block for complex molecules.

In the pharmaceutical sector, 2-methyl-2-(oxolan-3-yl)propan-1-ol is being explored as a precursor for bioactive molecules. Its structural features are particularly useful in designing drugs with improved pharmacokinetic properties. For instance, the oxolane ring can enhance solubility and bioavailability, which are critical factors in drug formulation. Recent studies have highlighted its potential in developing treatments for neurological disorders and metabolic diseases, aligning with the current focus on precision medicine and personalized therapies.

The fragrance and flavor industry also benefits from 2-methyl-2-(oxolan-3-yl)propan-1-ol. Its unique combination of a 2-methyl-2-propanol backbone and a cyclic ether moiety allows it to contribute to the synthesis of novel aromatic compounds. As consumer demand for natural and sustainable fragrances grows, this compound's role in creating bio-based alternatives to synthetic aromatics becomes increasingly important. Companies are leveraging its properties to develop scents with longer-lasting and more complex profiles.

From a synthetic chemistry perspective, 2-methyl-2-(oxolan-3-yl)propan-1-ol offers several advantages. Its hydroxyl group can undergo various transformations, including esterification, etherification, and oxidation, making it a flexible intermediate. Additionally, the oxolane ring provides steric and electronic effects that can influence reaction outcomes, enabling chemists to fine-tune synthetic pathways. This adaptability is particularly valuable in the development of new materials, such as polymers and coatings, where precise control over molecular architecture is essential.

The market for 2-methyl-2-(oxolan-3-yl)propan-1-ol is expanding, driven by its diverse applications and the increasing demand for high-performance chemicals. Manufacturers are investing in scalable production methods to meet the needs of industries ranging from pharmaceuticals to specialty chemicals. As regulatory pressures push for safer and more sustainable alternatives, this compound's favorable environmental profile positions it as a promising candidate for future innovations.

In conclusion, 2-methyl-2-(oxolan-3-yl)propan-1-ol (CAS No. 2098112-97-9) is a multifaceted compound with significant potential across multiple industries. Its unique structural features, combined with its reactivity and versatility, make it a valuable asset in synthetic chemistry, drug development, and fragrance creation. As research continues to uncover new applications, this compound is poised to play a pivotal role in advancing sustainable and high-performance chemical solutions.